N-((tetrahydrofuran-2-yl)methyl)-2-(3-(3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamide oxalate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((tetrahydrofuran-2-yl)methyl)-2-(3-(3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamide oxalate is a useful research compound. Its molecular formula is C21H23F3N4O7 and its molecular weight is 500.431. The purity is usually 95%.
BenchChem offers high-quality N-((tetrahydrofuran-2-yl)methyl)-2-(3-(3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamide oxalate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((tetrahydrofuran-2-yl)methyl)-2-(3-(3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamide oxalate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Heterocyclic Compound Synthesis
Research on heterocyclic compounds like 1,3,4-oxadiazoles and azetidinones highlights the interest in synthesizing novel structures for potential applications in medicinal chemistry and material science. For instance, studies have explored the synthesis of azetidinone derivatives from 1H-benzimidazole, demonstrating their potential antimicrobial and cytotoxic activities (Noolvi et al., 2014). Such research underscores the ongoing efforts to explore the chemical space of these heterocycles for new functionalities and applications.
Biological Activity Exploration
Another significant area of research involves evaluating the biological activities of compounds containing 1,3,4-oxadiazole and azetidine moieties. Studies often focus on their potential as antimicrobial, anti-inflammatory, and anticancer agents. For example, the computational and pharmacological evaluation of novel derivatives for toxicity assessment and tumor inhibition highlights the potential therapeutic applications of these compounds (Faheem, 2018).
Material Science and Chemical Reactions
In material science and synthetic chemistry, the focus is often on the unique reactivity and properties of heterocyclic structures. For instance, the study of photochemical reactions involving 1,3,4-oxadiazoles and furan demonstrates the intricate chemistry that these compounds can undergo, potentially leading to novel materials or synthetic methodologies (Tsuge et al., 1973).
Synthetic Methodologies
Developing new synthetic methods for constructing these heterocycles is also a critical area of research. The safe generation and utilization of reactive intermediates in continuous flow reactors for synthesizing related compounds illustrate the advancements in synthetic techniques that can lead to safer and more efficient production of these complex molecules (Gutmann et al., 2012).
properties
IUPAC Name |
oxalic acid;N-(oxolan-2-ylmethyl)-2-[3-[3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]azetidin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21F3N4O3.C2H2O4/c20-19(21,22)14-4-1-3-12(7-14)17-24-18(29-25-17)13-9-26(10-13)11-16(27)23-8-15-5-2-6-28-15;3-1(4)2(5)6/h1,3-4,7,13,15H,2,5-6,8-11H2,(H,23,27);(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJBRJJGJBWLZIT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CNC(=O)CN2CC(C2)C3=NC(=NO3)C4=CC(=CC=C4)C(F)(F)F.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23F3N4O7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
500.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-((tetrahydrofuran-2-yl)methyl)-2-(3-(3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamide oxalate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.